Cas no 2229317-05-7 (methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine)

• Product Name: methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine
• CAS No: 2229317-05-7
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 5886104
• PubChem ID: 132239965
• Update Time: 2025-06-08

methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine
• methyl({2-[3-(trifluoromethyl)pyridin-2-yl]propan-2-yl})amine
• 2229317-05-7
• SCHEMBL19724509
• EN300-1943439

• Inchi： 1S/C10H13F3N2/c1-9(2,14-3)8-7(10(11,12)13)5-4-6-15-8/h4-6,14H,1-3H3
• InChI Key： QTBWMUFIHHHLQL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(C)(C)NC)(F)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine

Introduction to Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine (CAS No. 2229317-05-7)

Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine, with the chemical identifier CAS No. 2229317-05-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a trifluoromethyl group and a pyridine moiety in its structure imparts unique physicochemical properties that make it a valuable candidate for further exploration.

The structural composition of Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine is meticulously designed to facilitate interactions with biological targets. The trifluoromethyl group, known for its electron-withdrawing capabilities, can enhance the metabolic stability and binding affinity of the molecule. This feature is particularly crucial in the development of drugs that require prolonged activity within the body. Additionally, the pyridine ring serves as a versatile scaffold, allowing for modifications that can fine-tune pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic systems. These compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The methyl and propan-2-yl substituents in Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine contribute to its lipophilicity, which is a key factor in drug absorption and distribution. This balance between lipophilicity and polarizability makes the compound an attractive candidate for further pharmacological investigation.

The synthesis of Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group, for instance, typically involves halogen-metal exchange followed by quenching with a fluorinating agent. This step must be carefully optimized to ensure high yield and purity. Similarly, the attachment of the pyridine moiety necessitates careful selection of coupling reagents and catalysts to achieve the desired product without unwanted side reactions.

One of the most compelling aspects of Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine is its potential application in the treatment of various therapeutic areas. Current research suggests that compounds with similar structural features may exhibit efficacy in modulating neurotransmitter receptors, which could have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this molecule allows it to interact with multiple targets, making it a promising candidate for polypharmacological approaches.

The pharmacological profile of Methyl({2-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl})amine has been preliminarily investigated through in vitro studies. These studies have revealed that the compound demonstrates binding affinity to certain protein targets, suggesting potential therapeutic activity. Furthermore, preliminary toxicity assessments indicate that the compound is well-tolerated at relevant concentrations, which is an encouraging finding for further development. However, more comprehensive studies are needed to fully understand its safety and efficacy profile.

The development of Methyl({2-3-(trifluoromethyl)pyridin-2-yloxydopanone}), another related compound with a similar structural motif, has provided valuable insights into the pharmacological potential of this class of molecules. Studies on this compound have shown promising results in preclinical models, particularly in terms of its ability to modulate central nervous system activity. These findings have spurred further interest in exploring derivatives such as Methyl({<0x02A0><0x02A0><0x02A0><0x02A0><0x02A0><0x02A0><0x02A0><0x02A0><0x02A0><0x02A1>>}em>)amine.)amine.)amine.)amine.)amine.)amine.)amine.).

The future direction of research on Methyl({<0x02A1>{
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) will likely involve both computational modeling and experimental validation. Computational approaches can help predict how the molecule interacts with biological targets at a molecular level, while experimental studies can provide empirical evidence to support these predictions. By combining these methodologies, researchers can accelerate the discovery process and identify promising candidates for further clinical development.

In conclusion, Methyl({< strong>{ } } } } } } } } } } } } } } )}amine (CAS No. 2229317{{-7{})} represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an exciting candidate for further exploration. As research continues to uncover new applications for fluorinated compounds like this one, it is likely that Methyl({{ strong>{{{{{{{{{{{{{{{{{{{{{{{{{{{{{}}}}}}}}}}}}}}}}}}}}}}} }}}}}} }} }} }} }} }} }} }} }} })amine will play an increasingly important role in the development of novel therapeutics.